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Compound of Interest

Compound Name: NECTARYL

Cat. No.: B1580507

Introduction

The solubility of a compound is a critical physicochemical parameter for researchers, scientists,
and drug development professionals, influencing formulation, delivery, and bioavailability. This
technical guide provides an in-depth overview of the solubility of "NECTARYL," a name
associated with two distinct fragrance compounds. Due to the potential for ambiguity, it is
imperative to distinguish between these two substances, as their physicochemical properties,
including solubility, differ. This guide addresses both entities, providing available solubility data
and a comprehensive experimental protocol for determining solubility in various organic
solvents.

The two compounds commonly referred to as NECTARYL are:

 NECTARYL (Givaudan): A fragrance ingredient with the chemical name 2-(2-(4-Methyl-3-
cyclohexen-1-yl)propyl)cyclopentanone. It is identified by the CAS number 95962-14-4 and
has a molecular formula of C15H240.[1][2][3][4][5]

o« NECTARYL (Peach Lactone): Also known as y-Decalactone, this compound is identified by
the CAS number 104-67-6 and has a molecular formula of CL0H1802.[6][7]

This guide will present the available solubility data for both compounds in a structured format
and provide a detailed methodology for researchers to determine solubility in other organic
solvents of interest.
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Quantitative Solubility Data

The publicly available quantitative solubility data for both "NECTARYL" compounds is limited.
The following tables summarize the known information. For many common organic solvents,
quantitative data has not been found in the literature, highlighting a knowledge gap.

Table 1: Solubility of NECTARYL (Givaudan) (CAS: 95962-14-4)

Solvent Chemical Formula Solubility Temperature (°C)
Water H20 Insoluble Not Specified
Ethanol C2HsOH 2459.02 g/L Not Specified
Methanol CHsOH 1464.54 g/L Not Specified
Other Organic B

Soluble Not Specified
Solvents

Table 2: Solubility of NECTARYL (Peach Lactone/y-Decalactone) (CAS: 104-67-6)

Solvent Chemical Formula Solubility Temperature (°C)
Water H20 Insoluble Not Specified
Glycerol C3HsOs3 Insoluble Not Specified
Alcohol - Soluble Not Specified
Ether - Soluble Not Specified
Propylene Glycol C3HsO2 Soluble Not Specified
Most Fixed QOils - Soluble Not Specified

Experimental Protocol: Determination of Organic
Solvent Solubility via the Shake-Flask Method

For researchers needing to determine the solubility of either "NECTARYL" compound in
specific organic solvents, the shake-flask method is a reliable and widely accepted technique.
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The following protocol provides a detailed procedure.

Objective: To determine the equilibrium solubility of a "NECTARYL" compound in a selected
organic solvent at a specified temperature.

Materials and Apparatus:

"NECTARYL" compound (either CAS 95962-14-4 or CAS 104-67-6)
o Selected organic solvent(s) of analytical grade or higher
 Scintillation vials or other suitable sealed containers

o Orbital shaker with temperature control

e Analytical balance

e Volumetric flasks and pipettes

e Syringes and syringe filters (e.g., 0.22 um PTFE)

e High-Performance Liquid Chromatography (HPLC) system with a UV-Vis detector or a Gas
Chromatography (GC) system.

e Centrifuge (optional)
Procedure:
o Preparation of Saturated Solution:

o Add an excess amount of the "NECTARYL" compound to a vial. An excess is visually
confirmed by the presence of undissolved compound at the bottom of the vial.

o Accurately add a known volume of the selected organic solvent to the vial.
o Tightly seal the vial to prevent solvent evaporation.

o Equilibration:
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o Place the vials on an orbital shaker set to a constant temperature (e.g., 25 °C).

o Shake the vials at a constant speed for a sufficient duration to allow the system to reach
equilibrium. A period of 24 to 72 hours is typically recommended. Preliminary studies can
be conducted to determine the minimum time required to reach a stable concentration.

e Phase Separation:

o After the equilibration period, remove the vials from the shaker and let them stand
undisturbed to allow the excess solid to settle.

o Alternatively, the vials can be centrifuged to facilitate the separation of the solid and liquid
phases.

o Sample Collection and Preparation:
o Carefully withdraw a clear aliquot of the supernatant using a syringe.

o Immediately filter the aliquot through a syringe filter into a clean, pre-weighed vial. This
step is crucial to remove any undissolved micropatrticles.

¢ Quantification:

o Accurately dilute the filtered solution with the same organic solvent to a concentration that
falls within the linear range of the analytical method.

o Analyze the concentration of the diluted solution using a pre-validated analytical method,
such as HPLC-UV or GC. A calibration curve must be prepared using standard solutions of
the "NECTARYL" compound of known concentrations.

» Data Analysis and Reporting:

o Calculate the solubility of the "NECTARYL" compound in the organic solvent, expressed in
units such as g/L or mg/mL, taking into account the dilution factor.

o The experiment should be performed in triplicate to ensure the reliability of the results.

Visualization of Experimental Workflow
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The following diagram illustrates the logical workflow for the determination of "NECTARYL"
solubility in an organic solvent.

Preparation Equilibration Phase Separation Analysis
Add Excess NECTARYL Shake at Constant - . . Quantify via .
e Sl Vel Temperature (24-72h) ‘ Settle or Centrifuge ' Filter Supernatant Dilute Sample HPLC/GC Calculate Solubility

Click to download full resolution via product page

Workflow for Solubility Determination.

Conclusion

This technical guide has delineated the important distinction between the two compounds
known as "NECTARYL" and has presented the currently available solubility data. The
significant lack of comprehensive quantitative solubility information in various organic solvents
represents a clear area for future research. The provided detailed experimental protocol, based
on the robust shake-flask method, offers a standardized approach for researchers to generate
this valuable data. The accompanying workflow diagram provides a clear visual representation
of the experimental process. By following this guide, researchers and professionals in the fields
of chemistry and drug development can obtain reliable and reproducible solubility data for
"NECTARYL," facilitating its effective use in their respective applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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